7-Methanesulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane

• Molecular Formula: C6H11NO3S
• Molecular Weight: 177.22 g/mol
• IUPAC Name: 7-methylsulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane
• InChI: InChI=1S/C6H11NO3S/c1-11(8,9)7-5-3-2-4-10-6(5)7/h5-6H,2-4H2,1H3
• InChI Key: FVMYESAEMDYCDZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1C2C1OCCC2

Description

7-Methanesulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane is a bicyclic compound featuring a seven-membered azabicyclo core with a methanesulfonyl (-SO₂CH₃) substituent at the 7-position and an oxygen atom at the 2-position. This structure combines a strained bicyclo[4.1.0]heptane system with sulfonyl and ether functionalities, making it a versatile intermediate in medicinal chemistry and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Methanesulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane typically involves the reaction of appropriate precursors under controlled conditions. One common method includes the reaction of a suitable azabicyclo compound with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an inert solvent like dichloromethane at low temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for cost-effectiveness and efficiency, often involving continuous flow reactors and automated systems to maintain consistent reaction conditions and product quality .

Chemical Reactions Analysis

Types of Reactions

7-Methanesulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the methanesulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols .

Scientific Research Applications

7-Methanesulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structure.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and antiviral activities.

Industry: Utilized in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 7-Methanesulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane involves its interaction with specific molecular targets. The compound can act as an electrophile, reacting with nucleophilic sites on biomolecules. This interaction can lead to the inhibition of enzyme activity or disruption of cellular processes, depending on the specific application .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares 7-Methanesulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane with key analogs based on substituents, molecular weight, and physical properties:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Boiling Point (°C)	Key Features
7-Methanesulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane (Target)	-SO₂CH₃, -O-	C₇H₁₁NO₃S	201.23 (calculated)	Not reported	Not reported	Methanesulfonyl group, ether oxygen
7-[(4-Methylphenyl)sulfonyl]-7-azabicyclo[4.1.0]heptane	-SO₂C₆H₄CH₃ (tosyl)	C₁₃H₁₇NO₂S	251.34	55–56	386.0±35.0	Tosyl group enhances stability
1-(Trifluoroacetyl)-7-azabicyclo[4.1.0]heptane	-COCF₃	C₈H₁₀F₃NO	193.07	Not reported	Not reported	Electron-withdrawing trifluoroacetyl group
7-Azabicyclo[4.1.0]heptane (base structure)	None	C₆H₁₁N	97.16	Not reported	Not reported	Simplest azabicyclo analog
3-(1,3-Dioxolan-2-yl)-7-oxabicyclo[4.1.0]heptane	-O-(1,3-dioxolane)	C₉H₁₄O₃	170.21	Not reported	Not reported	Dioxolane ring for solubility
7,7-Difluoro-3-azabicyclo[4.1.0]heptane hydrochloride	-F₂, -HCl	C₇H₁₀F₂N·HCl	191.62	Not reported	Not reported	Fluorine substitution, salt form

Key Observations :

• The trifluoroacetyl analog exhibits higher electron-withdrawing capacity, which may alter nucleophilic reactivity.
• Molecular Weight : The target compound (MW ~201) is intermediate in size compared to the tosyl derivative (MW 251.34) and the trifluoroacetyl analog (MW 193.07).
• Functional Groups : The ether oxygen in the target compound and the dioxolane ring in both enhance polarity, influencing solubility and intermolecular interactions.

Research Findings and Limitations

• Synthetic Challenges : Strain in the bicyclo[4.1.0]heptane system complicates functionalization, requiring optimized conditions to prevent ring-opening .
• Data Gaps : Experimental data (e.g., melting/boiling points) for the target compound are absent in the provided evidence, necessitating extrapolation from analogs.

Biological Activity

7-Methanesulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The compound belongs to the class of bicyclic compounds featuring a nitrogen atom in the ring structure, which is known to influence its biological activity. The specific structural characteristics include:

• Molecular Formula : C₇H₁₃N₁O₂S
• Molecular Weight : 173.25 g/mol
• IUPAC Name : 7-Methanesulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane

Research indicates that compounds similar to 7-Methanesulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane exhibit various biological activities, including:

• Anti-inflammatory Effects : Compounds in this category have been shown to modulate inflammatory pathways, particularly through inhibition of TNF-alpha signaling, which is crucial in many inflammatory and autoimmune diseases .
• Neuroprotective Properties : Some studies suggest that these compounds may protect neuronal cells from oxidative stress and apoptosis, potentially offering therapeutic benefits in neurodegenerative diseases .
• Antimicrobial Activity : Preliminary data suggest that related bicyclic compounds possess antimicrobial properties, making them candidates for further investigation in treating infections .

Case Studies

Several studies have explored the biological activities of related compounds:

• Study on TNF-alpha Modulation :
  • Objective : To evaluate the efficacy of azabicyclic compounds as TNF-alpha inhibitors.
  • Findings : In vitro assays demonstrated IC50 values as low as 20 nM for certain derivatives, indicating potent activity against TNF-alpha signaling pathways .
  • : These findings support the potential use of such compounds in treating inflammatory conditions.
• Neuroprotection Study :
  • Objective : To assess the neuroprotective effects of bicyclic compounds in models of neurodegeneration.
  • Findings : Compounds were effective in reducing neuronal death in models of oxidative stress, with significant improvements noted in cell viability assays.
  • : This suggests a promising avenue for developing treatments for neurodegenerative diseases.

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 (nM)	Reference
7-Methanesulfonyl-2-oxa-7-azabicyclo[4.1.0]heptane	TNF-alpha Inhibition	<20
6-(pyridin-2-yl)-7-oxa-3-azabicyclo[4.1.0]heptane	Neuroprotection	<50
3-Benzyl-7-oxa-3-azabicyclo[4.1.0]heptane	Antimicrobial	<100